N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide

• IUPAC Name: N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H16N2O2/c1-12-5-6-15-14(8-12)9-16(21-15)17(20)19(2)11-13-4-3-7-18-10-13/h3-10H,11H2,1-2H3
• InChI Key: CKQWPNXKRXRQRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2)C(=O)N(C)CC3=CN=CC=C3
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide is a synthetic organic compound that belongs to the class of benzofuran carboxamides This compound is characterized by the presence of a benzofuran ring, a carboxamide group, and a pyridin-3-ylmethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide typically involves the following steps:

Formation of Benzofuran Core: The benzofuran core can be synthesized through the cyclization of 2-hydroxybenzaldehyde with an appropriate alkyne or alkene under acidic or basic conditions.

Introduction of Carboxamide Group: The carboxamide group is introduced by reacting the benzofuran derivative with an amine, such as N-(pyridin-3-ylmethyl)amine, in the presence of a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).

Methylation: The final step involves the methylation of the amine group using methyl iodide or a similar methylating agent.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, employing continuous flow reactors, and using automated systems for precise control of reaction parameters.

Chemical Reactions Analysis

Types of Reactions

N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyridin-3-ylmethyl group can be replaced with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Nucleophiles like amines, thiols, and halides in the presence of suitable catalysts or under basic conditions.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with different nucleophilic groups replacing the pyridin-3-ylmethyl group.

Scientific Research Applications

N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N,5-dimethyl-N-(pyridin-3-ylmethyl)-1H-indole-2-carboxamide: Similar structure with an indole ring instead of a benzofuran ring.

2-hydroxy-N,5-dimethyl-N-(pyridin-3-ylmethyl)benzamide: Similar structure with a hydroxyl group on the benzene ring.

Uniqueness

N,5-dimethyl-N-(pyridin-3-ylmethyl)-1-benzofuran-2-carboxamide is unique due to its benzofuran core, which imparts distinct chemical and biological properties compared to similar compounds with different core structures. This uniqueness makes it a valuable compound for various research and industrial applications.